Cas no 925580-09-2 (1-(4-Bromophenyl)methylpyrazol-3-amine)

• Product Name: 1-(4-Bromophenyl)methylpyrazol-3-amine
• CAS No: 925580-09-2
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• MDL: MFCD02253775
• CID: 3057008
• PubChem ID: 4765196
• Update Time: 2025-04-21

1-(4-Bromophenyl)methylpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-benzyl)-1 H -pyrazol-3-ylamine
• AMB58009
• AK-968/41170035
• AKOS000304527
• 1H-Pyrazol-3-amine, 1-[(4-bromophenyl)methyl]-
• SCHEMBL17316533
• STK348783
• 1-(4-Bromo-benzyl)-1H-pyrazol-3-ylamine
• DB-375312
• VS-09342
• 1-[(4-bromophenyl)methyl]-1h-pyrazol-3-amine
• 1-(4-bromobenzyl)-1H-pyrazol-3-amine
• 1-(4-bromobenzyl)-1H-pyrazol-3-ylamine
• 1-[(4-bromophenyl)methyl]pyrazol-3-amine
• 925580-09-2
• BBL029647
• EN300-227876
• MFCD02253775
• 1-(4-Bromophenyl)methylpyrazol-3-amine

• MDL： MFCD02253775
• Inchi： 1S/C10H10BrN3/c11-9-3-1-8(2-4-9)7-14-6-5-10(12)13-14/h1-6H,7H2,(H2,12,13)
• InChI Key： JWCILXLTATWVGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 251.00581Da
• Monoisotopic Mass: 251.00581Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų